Cas no 1193389-65-9 (1-methyl-2-pyrrolidin-2-yl-benzimidazole;dihydrochloride)
1-methyl-2-pyrrolidin-2-yl-benzimidazole;dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole dihydrochloride
- 1-methyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride
- 1-methyl-2-pyrrolidin-2-yl-benzimidazole;dihydrochloride
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- Inchi: 1S/C12H15N3.ClH/c1-15-11-7-3-2-5-9(11)14-12(15)10-6-4-8-13-10;/h2-3,5,7,10,13H,4,6,8H2,1H3;1H
- InChI Key: HGLYTEWHQLJCMV-UHFFFAOYSA-N
- SMILES: CN1C2=CC=CC=C2N=C1C1NCCC1.Cl
1-methyl-2-pyrrolidin-2-yl-benzimidazole;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M322788-25mg |
1-Methyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole Dihydrochloride |
1193389-65-9 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M322788-50mg |
1-Methyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole Dihydrochloride |
1193389-65-9 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M322788-250mg |
1-Methyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole Dihydrochloride |
1193389-65-9 | 250mg |
$ 250.00 | 2022-06-04 | ||
| Chemenu | CM488483-1g |
1-Methyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole dihydrochloride |
1193389-65-9 | 95% | 1g |
$101 | 2023-01-10 | |
| Enamine | EN300-48629-0.05g |
1-methyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride |
1193389-65-9 | 95.0% | 0.05g |
$55.0 | 2025-02-20 | |
| Enamine | EN300-48629-0.1g |
1-methyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride |
1193389-65-9 | 95.0% | 0.1g |
$81.0 | 2025-02-20 | |
| Enamine | EN300-48629-0.25g |
1-methyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride |
1193389-65-9 | 95.0% | 0.25g |
$115.0 | 2025-02-20 | |
| Enamine | EN300-48629-0.5g |
1-methyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride |
1193389-65-9 | 95.0% | 0.5g |
$182.0 | 2025-02-20 | |
| Enamine | EN300-48629-1.0g |
1-methyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride |
1193389-65-9 | 95.0% | 1.0g |
$233.0 | 2025-02-20 | |
| Enamine | EN300-48629-2.5g |
1-methyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride |
1193389-65-9 | 95.0% | 2.5g |
$457.0 | 2025-02-20 |
1-methyl-2-pyrrolidin-2-yl-benzimidazole;dihydrochloride Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-methyl-2-pyrrolidin-2-yl-benzimidazole;dihydrochloride
Comprehensive Overview of 1-methyl-2-pyrrolidin-2-yl-benzimidazole Dihydrochloride (CAS No. 1193389-65-9)
1-methyl-2-pyrrolidin-2-yl-benzimidazole dihydrochloride (CAS No. 1193389-65-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This benzimidazole derivative is characterized by its unique molecular structure, which includes a pyrrolidine ring attached to the benzimidazole core. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental and developmental applications.
The compound's molecular formula and structural features have made it a subject of interest in drug discovery, particularly in the development of small-molecule inhibitors and receptor modulators. Researchers are increasingly exploring its potential in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine. The 1-methyl-2-pyrrolidin-2-yl-benzimidazole scaffold is also being studied for its potential role in neurodegenerative disease research, a hot topic in contemporary biomedical science.
In addition to its pharmaceutical applications, CAS No. 1193389-65-9 is often discussed in the context of chemical synthesis optimization. Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for producing such compounds, reducing environmental impact while maintaining high yields. This aligns with the broader industry trend toward eco-friendly synthesis, a frequently searched topic among chemists and environmental scientists.
The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its practical use. These properties are often highlighted in material safety data sheets (MSDS) and technical documents, which are essential resources for laboratory professionals. The dihydrochloride form of 1-methyl-2-pyrrolidin-2-yl-benzimidazole is particularly noted for its improved handling characteristics compared to its free base counterpart.
Another area of interest is the compound's potential role in cancer research. With the rise of personalized medicine, there is a growing focus on identifying novel compounds that can selectively target cancer cells. The benzimidazole core is known for its versatility in medicinal chemistry, and derivatives like CAS No. 1193389-65-9 are being evaluated for their anti-proliferative effects. This has led to increased searches for "benzimidazole derivatives in oncology" and related terms in academic and industry circles.
From a commercial perspective, 1-methyl-2-pyrrolidin-2-yl-benzimidazole dihydrochloride is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability are influenced by factors such as synthesis complexity and market demand, which are common concerns for procurement specialists. The compound's CAS registry number (1193389-65-9) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.
In summary, 1-methyl-2-pyrrolidin-2-yl-benzimidazole dihydrochloride (CAS No. 1193389-65-9) represents a promising candidate in multiple research domains, from drug development to material science. Its structural versatility and bioactive potential continue to drive scientific inquiry, making it a compound of enduring relevance in modern chemistry and pharmacology.
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